Cas no 67476-67-9 (5-Nitropyridin-2-amine)

• Product Name: 5-Nitropyridin-2-amine
• CAS No: 67476-67-9
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 499802
• PubChem ID: 77888
• Update Time: 2025-05-28

5-Nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Nitropyridin-2-amine
• 2-Amino-5-nitropyridine
• 2-Pyridinamine,5-nitro-, radical ion(1-)
• PS-3482
• GEO-00192
• BP-13039
• NSC-23774
• STR05721
• Pyridine, 2-amino-5-nitro-
• A847721
• 2-Amino-5-nitro-pyridine
• 5-Nitro-2-aminopyridine
• CS-W016479
• FD9107
• 5-Nitropyridine-2-amine
• 5-Nitro-2-pyridinamine #
• AKOS000120227
• 5-nitro-pyridin-2-ylamine
• AC-4393
• 2-Amino-5-Nitro Pyridine
• A6894
• Z104495402
• AM20100116
• 5-Nitropyrimidin-2-ylamine
• AI3-19226
• BCP23076
• NSC 23774
• NS00031111
• FT-0611185
• BDBM50523947
• SB53251
• MFCD00006325
• CHEMBL4447423
• InChI=1/C5H5N3O2/c6-5-2-1-4(3-7-5)8(9)10/h1-3H,(H2,6,7
• EINECS 224-145-6
• 67476-67-9
• 2-Pyridinamine, 5-nitro-
• SY005081
• 2-Amino-5-nitropyridine, technical, >=95.0% (NT)
• A9038
• DTXSID6063357
• NSC23774
• 5-Nitro-2-pyridinamine
• A0794
• Q-103400
• 4214-76-0
• 2-Amino-5-nitropyridine, 97%
• SB12750
• EN300-21336
• SCHEMBL116229
• AH-034/32462004
• FT-0653514
• BBL009980
• DB-005956
• STK801376
• DB-004003

• Inchi： 1S/C5H5N3O2/c6-5-2-1-4(3-7-5)8(9)10/h1-3H,(H2,6,7)
• InChI Key： UGSBCCAHDVCHGI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)N)=O

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-Nitropyridin-2-amine

Comprehensive Overview of 5-Nitropyridin-2-amine (CAS No. 67476-67-9): Properties, Applications, and Research Insights

5-Nitropyridin-2-amine (CAS No. 67476-67-9) is a nitro-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. This compound, also referred to as 2-Amino-5-nitropyridine, serves as a critical intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds. Its molecular structure, featuring an amine group at the 2-position and a nitro group at the 5-position, enables unique reactivity patterns that are exploited in catalysis and material science.

In recent years, the demand for 5-Nitropyridin-2-amine has surged, driven by its applications in drug discovery and crop protection. Researchers are actively investigating its role in designing antimicrobial agents and herbicides, aligning with global trends toward sustainable agriculture and antibiotic resistance mitigation. The compound’s nitro-aromatic backbone also makes it a candidate for fluorescent probes and organic electronics, addressing growing interests in renewable energy and sensor technologies.

The synthesis of 5-Nitropyridin-2-amine typically involves nitration of 2-aminopyridine, followed by purification steps to achieve high yields. Advanced techniques like HPLC and NMR spectroscopy are employed to validate its purity, a critical factor for industrial-scale applications. Environmental and safety considerations are paramount, with studies focusing on green chemistry approaches to minimize waste and energy consumption during production.

From a commercial perspective, 67476-67-9 is listed in catalogs of major chemical suppliers, often under synonyms such as 5-Nitro-2-pyridinamine. Pricing and availability fluctuate based on regional regulations and supply chain dynamics, prompting businesses to monitor market trends closely. Analytical data sheets emphasize its solubility in organic solvents and stability under controlled conditions, ensuring compatibility with diverse industrial processes.

Emerging studies highlight the potential of 5-Nitropyridin-2-amine in cancer research, where its derivatives exhibit apoptosis-inducing properties. This aligns with the surge in searches for "nitro-compounds in oncology" and "pyridine-based therapeutics," reflecting public interest in innovative treatments. Furthermore, its utility in polymer chemistry—particularly for UV-stabilizing additives—resonates with industries seeking durable materials for automotive and packaging sectors.

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In conclusion, 5-Nitropyridin-2-amine (CAS No. 67476-67-9) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its adaptability across pharmaceuticals, materials science, and agriculture underscores its value, while sustainable production methods address ecological concerns. As research progresses, this compound is poised to remain a focal point in scientific and commercial discourse.